1-{4-[(Piperidin-4-yl)amino]piperidin-1-yl}ethan-1-one

• Molecular Formula: C12H23N3O
• Molecular Weight: 225.33 g/mol
• IUPAC Name: 1-[4-(piperidin-4-ylamino)piperidin-1-yl]ethanone
• InChI: InChI=1S/C12H23N3O/c1-10(16)15-8-4-12(5-9-15)14-11-2-6-13-7-3-11/h11-14H,2-9H2,1H3
• InChI Key: KEQZLLXGUSWPCD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC(CC1)NC2CCNCC2

Description

1-{4-[(Piperidin-4-yl)amino]piperidin-1-yl}ethan-1-one (CAS: 1909319-76-1 as its dihydrochloride salt) is a bicyclic piperidine derivative featuring a ketone group at the 1-position and a secondary amine bridge connecting the 4-position of the piperidine ring to a piperidin-4-yl substituent . Its molecular formula is C₁₂H₂₁N₃O, with a molecular weight of 223.32 g/mol (free base) or C₁₂H₂₅Cl₂N₃O (336.26 g/mol as dihydrochloride). This compound is of interest in medicinal chemistry due to its structural versatility, enabling interactions with biological targets such as G protein-coupled receptors (GCPRs) and enzymes. Its dihydrochloride form enhances aqueous solubility, making it suitable for pharmacological studies .

Preparation Methods

The synthesis of 1-{4-[(Piperidin-4-yl)amino]piperidin-1-yl}ethan-1-one typically involves the reaction of piperidine derivatives under specific conditions. One common synthetic route includes the reaction of 4-aminopiperidine with 1-chloroethanone in the presence of a base such as sodium hydroxide. The reaction is carried out under reflux conditions to ensure complete conversion of the reactants to the desired product. Industrial production methods may involve similar synthetic routes but on a larger scale, with optimization for yield and purity.

Chemical Reactions Analysis

1-{4-[(Piperidin-4-yl)amino]piperidin-1-yl}ethan-1-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride, resulting in the formation of secondary amines.

Substitution: Nucleophilic substitution reactions can occur at the piperidine rings, where halogenated derivatives can be synthesized using reagents like thionyl chloride or phosphorus tribromide.

Common reagents and conditions used in these reactions include organic solvents such as dichloromethane or ethanol, and reaction temperatures ranging from room temperature to reflux conditions. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-{4-[(Piperidin-4-yl)amino]piperidin-1-yl}ethan-1-one has a wide range of scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: This compound is studied for its potential biological activities, such as enzyme inhibition and receptor binding.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for treating diseases such as cancer and neurological disorders.

Industry: It is utilized in the development of new materials and chemical processes, including catalysis and polymer synthesis.

Mechanism of Action

The mechanism of action of 1-{4-[(Piperidin-4-yl)amino]piperidin-1-yl}ethan-1-one involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes by binding to their active sites, thereby blocking their activity. Additionally, it can interact with cellular receptors, modulating signal transduction pathways and affecting cellular functions. The exact molecular targets and pathways involved depend on the specific application and context of its use.

Comparison with Similar Compounds

Key Observations:

• Substituent Impact on logP: The phenylamino group in 1157294-82-0 increases logP (2.1) compared to the parent compound (~1.5), enhancing lipophilicity and membrane permeability . The phenoxyethyl group in M747-1075 further elevates logP to 2.94, suggesting utility in hydrophobic environments (e.g., blood-brain barrier penetration) . The fluorophenyl group in 1355178-81-2 balances lipophilicity (logP 2.8) with electronic effects, improving target binding .
• Biological Relevance: Solangeprasum exemplifies structural complexity, combining fluorophenyl, pyrazine, and oxolane moieties for selective GCPR6 inverse agonism, critical in Parkinson’s disease treatment . The ethyl-aminoethyl substitution in 1353972-10-7 introduces basic nitrogen centers, favoring interactions with acidic residues in enzyme active sites .

Agrochemistry

• Derivatives like 1-(4-(4-(5-phenyl-4,5-dihydroisoxazol-3-yl)thiazol-2-yl)piperidin-1-yl)-ethan-1-one exhibit fungicidal properties by inhibiting fungal cytochrome P450 enzymes, highlighting the role of heterocyclic extensions .

Biological Activity

1-{4-[(Piperidin-4-yl)amino]piperidin-1-yl}ethan-1-one, also known as a piperidine derivative, has garnered attention in pharmaceutical research due to its potential biological activities. This compound exhibits a unique structure that may contribute to various therapeutic effects, including modulation of neurotransmitter systems and enzyme inhibition.

Biological Activity Overview

The biological activity of this compound has been explored in various studies, focusing on its interactions with specific receptors and enzymes.

Receptor Modulation

Research indicates that derivatives of piperidine can act as agonists or antagonists at trace amine-associated receptors (TAARs). For instance, a related compound displayed an EC$_{50}$ value of 0.507 μM with 65% agonism at TAAR1, suggesting that modifications to the piperidine core can enhance receptor activity .

Enzyme Inhibition

Piperidine derivatives are known for their enzyme inhibitory properties. Studies have shown that compounds similar to 1-{4-[(Piperidin-4-yl)amino]piperidin-1-yl}ethan-1-one exhibit significant inhibition against acetylcholinesterase (AChE) and urease. For example, one study reported IC$_{50}$ values ranging from 0.63 µM to 6.28 µM for various synthesized piperidine compounds against AChE, demonstrating their potential as therapeutic agents for conditions like Alzheimer's disease and other cognitive disorders .

Pharmacological Applications

The pharmacological implications of this compound are vast, with potential applications in treating neurological disorders, antibacterial activity, and enzyme-related diseases.

Neurological Disorders

Given its interaction with TAARs and AChE inhibition, this compound may be investigated for its neuroprotective effects and potential in treating conditions such as schizophrenia and Alzheimer's disease.

Antibacterial Activity

Some studies have reported moderate to strong antibacterial activity against strains like Salmonella typhi and Bacillus subtilis, indicating its potential as an antimicrobial agent .

Case Studies

Several case studies highlight the efficacy of piperidine derivatives:

• Schizophrenia Treatment : A study evaluated the effects of a piperidine analog on animal models of schizophrenia, demonstrating significant behavioral improvements alongside receptor activation.
• Antimicrobial Screening : In a comparative study, various piperidine compounds were screened for antibacterial properties, with results showing promising activity against multiple bacterial strains.